Cas no 1049735-87-6 (4-chloro-N-(3-morpholinopropyl)-3-nitro-benzenesulfonamide;hydrochloride)

• Product Name: 4-chloro-N-(3-morpholinopropyl)-3-nitro-benzenesulfonamide;hydrochloride
• CAS No: 1049735-87-6
• MF: C₁₃H₁₉Cl₂N₃O₅S
• MW: 400.27806019783
• CID: 3110147
• PubChem ID: 15945419
• Update Time: 2025-10-24

4-chloro-N-(3-morpholinopropyl)-3-nitro-benzenesulfonamide;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-chloro-N-(3-morpholin-4-ylpropyl)-3-nitrobenzenesulfonamide hydrochloride
• 4-chloro-N-(3-morpholinopropyl)-3-nitro-benzenesulfonamide;hydrochloride
• SR-01000052222
• CS-0350900
• 4-Chloro-n-(3-morpholinopropyl)-3-nitrobenzenesulfonamide hydrochloride
• EN300-11920
• Z48802493
• 1049735-87-6
• 4-chloro-N-[3-(morpholin-4-yl)propyl]-3-nitrobenzene-1-sulfonamide hydrochloride
• CHEMBL1334870
• AKOS030656289
• 4-chloro-N-(3-morpholin-4-ylpropyl)-3-nitrobenzenesulfonamide;hydrochloride
• SMR000243341
• MLS000417842
• SR-01000052222-1
• 4-chloro-N-[3-(morpholin-4-yl)propyl]-3-nitrobenzene-1-sulfonamidehydrochloride

• Inchi： 1S/C13H18ClN3O5S.ClH/c14-12-3-2-11(10-13(12)17(18)19)23(20,21)15-4-1-5-16-6-8-22-9-7-16;/h2-3,10,15H,1,4-9H2;1H
• InChI Key： GIZRZVDEJLWWOW-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1[N+](=O)[O-])S(NCCCN1CCOCC1)(=O)=O.Cl

Computed Properties

• Exact Mass: 399.0422473Da
• Monoisotopic Mass: 399.0422473Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 487
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 113Ų

Additional information on 4-chloro-N-(3-morpholinopropyl)-3-nitro-benzenesulfonamide;hydrochloride

4-Chloro-N-(3-Morpholinopropyl)-3-Nitro-Benzenesulfonamide; Hydrochloride (CAS No. 1049735-87-6)

The compound 4-chloro-N-(3-morpholinopropyl)-3-nitro-benzenesulfonamide; hydrochloride (CAS No. 1049735-87-6) is a highly specialized chemical entity with significant applications in the field of pharmaceutical research and development. This compound has garnered attention due to its unique structural features and potential therapeutic implications. The molecule incorporates a benzenesulfonamide backbone, which is a common structural motif in drug design, particularly for targeting enzymes and receptors involved in various disease states.

Recent studies have highlighted the importance of sulfonamide-containing compounds in modulating enzyme activity, particularly in the context of kinase inhibitors. The presence of the morpholinopropyl group in this compound suggests potential for enhancing pharmacokinetic properties, such as solubility and bioavailability. Morpholine derivatives are known for their ability to improve drug stability and reduce toxicity, making them valuable components in drug design.

The hydrochloride salt form of this compound is significant as it often enhances the physical properties of the molecule, such as crystallinity and melting point, which are crucial for formulation purposes. Additionally, the chlorine and nitro substituents on the benzene ring contribute to the compound's electronic properties, potentially influencing its binding affinity to target proteins.

From a synthetic perspective, the construction of this compound involves a series of carefully planned reactions. The synthesis typically begins with the preparation of the benzenesulfonamide core, followed by functionalization with the morpholinopropyl group. The introduction of the chlorine and nitro groups requires precise control over reaction conditions to ensure regioselectivity and yield optimization.

Recent advancements in medicinal chemistry have emphasized the role of sulfonamides as versatile scaffolds for drug discovery. For instance, research has demonstrated that sulfonamides can serve as potent inhibitors of protein kinases, which are key targets in oncology and inflammatory diseases. The 4-chloro-N-(3-morpholinopropyl)-3-nitro-benzenesulfonamide; hydrochloride compound aligns with this trend, offering a promising lead for further exploration in preclinical studies.

Moreover, computational studies have been instrumental in predicting the bioactivity and pharmacokinetic profiles of this compound. Molecular docking simulations have revealed favorable interactions between the sulfonamide moiety and target enzymes, suggesting potential efficacy in inhibiting specific pathways associated with diseases such as cancer or neurodegenerative disorders.

In terms of applications, this compound holds potential as a lead molecule for developing novel therapeutics. Its structural features make it amenable to further modifications, enabling researchers to explore analogs with enhanced potency and selectivity. The integration of cutting-edge techniques such as high-throughput screening and structure-based drug design will undoubtedly accelerate its progression through the drug development pipeline.

It is also worth noting that the hydrochloride salt form facilitates handling during laboratory procedures, ensuring consistency in experimental outcomes. This is particularly important during early-stage research where reproducibility is critical for advancing compounds toward clinical trials.

In conclusion, 4-chloro-N-(3-morpholinopropyl)-3-nitro-benzenesulfonamide; hydrochloride (CAS No. 1049735-87-6) represents a compelling candidate for pharmaceutical innovation. Its unique combination of structural elements positions it as a valuable tool in drug discovery efforts, particularly in areas where targeted enzyme inhibition is required. As research continues to unravel its full potential, this compound stands at the forefront of advancements in medicinal chemistry.